Cas no 130193-42-9 ((S,S,R,S)-Orlistat)

• Product Name: (S,S,R,S)-Orlistat
• CAS No: 130193-42-9
• MF: C₂₉H₅₃NO₅
• MW: 495.73482966423
• CID: 1059169
• PubChem ID: 9891992
• Update Time: 2025-04-20

(S,S,R,S)-Orlistat Chemical and Physical Properties

Names and Identifiers

• (S,S,R,S)-Orlistat
• AHLBNYSZXLDEJQ-YIPNQBBMSA-N
• [2R-[2α(S*),3α]]-N-ForMyl-L-leucine 1-[(3-Hexyl-4-oxo-2-oxetanyl)Methyl]dodecyl Ester
• 130193-42-9
• [(2S)-1-[(2R,3S)-3-hexyl-4-oxooxetan-2-yl]tridecan-2-yl] (2S)-2-formamido-4-methylpentanoate
• CHEMBL4291122
• BDBM50465321
• DTXSID80432446

• Inchi： 1S/C29H53NO5/c1-5-7-9-11-12-13-14-15-16-18-24(34-29(33)26(30-22-31)20-23(3)4)21-27-25(28(32)35-27)19-17-10-8-6-2/h22-27H,5-21H2,1-4H3,(H,30,31)/t24-,25-,26-,27+/m0/s1
• InChI Key： AHLBNYSZXLDEJQ-YIPNQBBMSA-N
• SMILES： O1C([C@@H](CCCCCC)[C@H]1C[C@H](CCCCCCCCCCC)OC([C@H](CC(C)C)NC=O)=O)=O

Computed Properties

• Exact Mass: 495.39237379g/mol
• Monoisotopic Mass: 495.39237379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 23
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10
• Topological Polar Surface Area: 81.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives